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Compound of Interest

Compound Name: Metaflumizone-d4

Cat. No.: B12408082

Disclaimer: This document provides a summary of safety and handling information for
metaflumizone-d4. It is intended for use by researchers, scientists, and drug development
professionals. All laboratory work should be conducted in accordance with institutional safety
policies and procedures. The toxicological and ecotoxicological data presented are for the non-
deuterated form, metaflumizone, and are considered representative for its deuterated
analogue, metaflumizone-d4, as minor isotopic substitution is not expected to significantly
alter its hazardous properties.

Chemical and Physical Properties

Metaflumizone-d4 is the deuterated form of Metaflumizone, a semicarbazone insecticide. The
following table summarizes its key chemical and physical properties.
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Property Value Source(s)

(E)-2-(2-(4-cyanophenyl-
2,3,5,6-d4)-1-(3-

Chemeal Name (trifluoromethyl)phenyl)ethylide 1]
ne)-N-(4-
(trifluoromethoxy)phenyl)hydra
zine-1-carboxamide

CAS Number 852403-68-0 (non-labelled) [2]
Molecular Formula C24H12D4FsN4O2 [1]
Molecular Weight 510.43 g/mol [1][2]
Appearance White to off-white solid [1]
Solubility Low aqueous solubility [3114]
Vapor Pressure Non-volatile [3114]

Log P (Octanol/Water Partition
- 6.2 [5]
Coefficient)

Toxicological Data

The toxicological profile of metaflumizone indicates low acute toxicity. The primary concerns
are related to potential effects from prolonged or repeated exposure.

Mammalian Toxicity
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Test Species Route Value Source(s)
Acute Oral LDso Rat Oral > 5000 mg/kg bw  [6]
Acute Dermal

Rat Dermal > 5000 mg/kg bw  [6]
LDso
Acute Inhalation ]

Rat Inhalation > 5.2 mg/L (4h) [6]
LCso
Skin Irritation Rabbit Dermal Non-irritant [6]

o ) Non- to slightly
Eye Irritation Rabbit Ocular S [6]
irritating
Skin ) ) N
o Guinea Pig Dermal Not a sensitizer [6]

Sensitization

Chronic Toxicity and Other Endpoints
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Study Type Species

NOAEL

LOAEL

Key
L Source(s)
Findings

Chronic
Toxicity (1- Dog

year)

12 mg/kg
bw/day

30 mg/kg
bw/day

Reduced
general
health,
ataxia,

o [6]
salivation,
changes in
blood

parameters.

Reproductive
Toxicity (2- Rat

generation)

20 mg/kg
bw/day
(systemic
toxicity in
parents and

offspring)

50 mg/kg
bw/day
(effects on
fertility)

Poor

maternal

health and
improper [6]
nursing

behavior at

higher doses.

Development ]
o Rabbit
al Toxicity

100 mg/kg
bw/day

300 mg/kg
bw/day

Development

al effects

(absent

subclavian

artery)

observed at [6]
doses

causing

severe

maternal

toxicity.

Carcinogenici

ty

Mouse, Rat

No evidence
of

. 6]
carcinogenicit

.
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Genotoxicity -

No evidence
of [6]

genotoxicity.

Ecotoxicological Data

Metaflumizone is recognized as being very toxic to aquatic life with long-lasting effects.

Test Species Duration Value Source(s)
This indicates
Acute Contact Honeybee (Apis low acute contact
) 48 hours > 100 p g/bee .
LDso mellifera) toxicity to
honeybees.
This indicates
Honeybee (Apis low acute oral
Acute Oral LDso ) 48 hours > 100 p g/bee o
mellifera) toxicity to
honeybees.
LCso data not
available in the
) provided search
Rainbow Trout
o results. The
Acute Toxicity (Oncorhynchus 96 hours )
) substance is
myKkiss) -
classified as very
toxic to aquatic
life.
ECso data not
available in the
provided search
o ] results. The
Acute Toxicity Daphnia magna 48 hours

substance is
classified as very
toxic to aquatic

life.
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Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not publicly available in
the provided search results. However, these studies are typically conducted by certified
laboratories following internationally recognized guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD) or the U.S. Environmental
Protection Agency (EPA) Office of Chemical Safety and Pollution Prevention (OCSPP).

A general description of the likely methodologies is provided below:

e Acute Oral Toxicity (LDso): Studies would likely follow OECD Test Guideline 420 (Acute Oral
Toxicity - Fixed Dose Procedure), 423 (Acute Oral Toxicity - Acute Toxic Class Method), or
425 (Acute Oral Toxicity: Up-and-Down Procedure). These methods involve administering
the substance to a small number of animals (typically rats) at one or more fixed dose levels
and observing them for a set period (e.g., 14 days) for signs of toxicity and mortality.

» Acute Dermal Toxicity (LDso): These studies would generally adhere to OECD Test Guideline
402. The substance is applied to a shaved area of the skin of the test animals (e.qg., rats or
rabbits) and covered with a porous gauze dressing for 24 hours. Animals are then observed
for signs of toxicity and mortality.

o Acute Inhalation Toxicity (LCso): Conducted in accordance with OECD Test Guideline 403,
this involves exposing animals (usually rats) to the substance as a vapor, aerosol, or dust in
an inhalation chamber for a specified period (typically 4 hours). Observations for toxicity and
mortality follow.

e Chronic Toxicity Studies: Long-term studies, such as the 1-year dog study, would follow
guidelines like OECD Test Guideline 452. These involve repeated daily administration of the
substance in the diet or via capsule for an extended period to assess the cumulative effects
and determine the No-Observed-Adverse-Effect-Level (NOAEL).

o Reproductive and Developmental Toxicity: Two-generation studies in rats are typically
performed according to OECD Test Guideline 416, while prenatal developmental toxicity
studies in rabbits follow OECD Test Guideline 414. These studies are designed to evaluate
potential adverse effects on parental reproductive function and on the development of
offspring.
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o Ecotoxicity Studies: Aquatic toxicity tests would be based on guidelines such as OECD 203
(Fish, Acute Toxicity Test) and OECD 202 (Daphnia sp. Acute Immobilisation Test).
Honeybee toxicity testing would follow guidelines like OECD 213 (Honeybees, Acute Oral
Toxicity Test) and OECD 214 (Honeybees, Acute Contact Toxicity Test).

Handling Precautions and Safety Recommendations
Hazard Identification and Control

The primary hazards associated with metaflumizone-d4 are related to its potential for causing
organ damage through prolonged or repeated exposure and its high toxicity to aquatic
environments. The following diagram illustrates the hierarchy of controls to minimize exposure.
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Hierarchy of Hazard Controls

Elimination
(Not Feasible)

Most Effective

Substitution
(Use a less hazardous alternative)

:

Engineering Controls
(e.g., Fume hood, Ventilated enclosure)

Administrative Controls
(e.g., SOPs, Training, Signage)

Personal Protective Equipment
(e.g., Gloves, Lab coat, Eye protection)
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Spill Cleanup Workflow

Evacuate and secure the area

'

Don appropriate PPE

Contain the spill
(Use absorbent material for liquids,
cover powders to prevent dust)

Clean up the spill
(Collect absorbent material or powder
into a sealed container)

Decontaminate the area
(Wash with soap and water)

Dispose of waste
(Follow institutional and local regulations)

Cleanup Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Metaflumizone-d4: A Technical Safety and Handling
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408082#metaflumizone-d4-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

